Cas no 2680863-80-1 (tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate
• CAS No: 2680863-80-1
• MF: C₁₅H₂₉N₃O₄S
• MW: 347.473462820053
• CID: 5627413
• PubChem ID: 165929778
• Update Time: 2025-05-26

tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28298154
• 2680863-80-1
• tert-butyl 4-[(2-methylpiperidin-1-yl)sulfonyl]piperazine-1-carboxylate
• tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate

• Inchi： 1S/C15H29N3O4S/c1-13-7-5-6-8-18(13)23(20,21)17-11-9-16(10-12-17)14(19)22-15(2,3)4/h13H,5-12H2,1-4H3
• InChI Key： NKNNMUWMYHBUFL-UHFFFAOYSA-N
• SMILES： S(N1CCN(C(=O)OC(C)(C)C)CC1)(N1CCCCC1C)(=O)=O

Computed Properties

• Exact Mass: 347.18787759g/mol
• Monoisotopic Mass: 347.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.5Ų

Additional information on tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate

Introduction to tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate (CAS No. 2680863-80-1)

Tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2680863-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a tert-butyl group, a methylpiperidine moiety, and a sulfonylpiperazine core, each contributing to its unique chemical properties and biological interactions.

The tert-butyl group at the 4-position of the sulfonylpiperazine ring enhances the lipophilicity of the compound, facilitating better membrane penetration and potentially improving oral bioavailability. This feature is particularly crucial in drug design, as it can significantly influence the compound's pharmacokinetic profile. The presence of the 2-methylpiperidine substituent further modulates the electronic and steric properties of the molecule, potentially affecting its binding affinity to biological targets. These structural elements make tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate a promising candidate for further exploration in drug discovery.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including neurology, oncology, and inflammation. The sulfonamide functional group is known for its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can modulate disease pathways. The specific arrangement of atoms in tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate may confer unique interactions with these targets, making it a valuable scaffold for developing novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinities of such compounds with high precision. These computational tools have been instrumental in identifying key interactions between tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate and potential biological targets. For instance, studies have suggested that the sulfonamide moiety may form hydrogen bonds with polar residues in protein active sites, while the lipophilic tert-butyl group may interact with hydrophobic pockets. Such insights have guided the optimization of lead compounds into more potent and selective drug candidates.

The synthesis of tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-methylpiperidine derivatives and sulfonyl chlorides. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions or other suitable methods to form the desired sulfonylpiperazine core. The introduction of the tert-butyl group is achieved through subsequent esterification or other functional group transformations. Each step must be meticulously optimized to minimize side reactions and maximize product integrity.

The pharmacological profile of tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its potential inhibitory activity against various enzymes and receptors relevant to neurological disorders, such as dopamine reuptake transporters and serotonin receptors. Additionally, preliminary in vivo studies have shown promising results in animal models, indicating potential therapeutic efficacy without significant adverse effects. These findings underscore the compound's potential as a lead candidate for further development.

The development of novel pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. Tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate serves as an excellent example of how modifications at specific positions within a molecular framework can significantly alter its biological activity. By systematically varying substituents such as the tert-butyl group or exploring alternative piperidine derivatives, researchers can fine-tune the pharmacological properties of sulfonamide-based compounds. This iterative approach is essential for optimizing drug candidates for clinical use.

The role of sulfonamide derivatives in addressing unmet medical needs cannot be overstated. These compounds have been successfully marketed for decades, demonstrating their versatility and efficacy across multiple therapeutic areas. The discovery and development of new sulfonamides continue to be an active area of research, driven by their broad biological spectrum and synthetic accessibility. Tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate represents a contemporary example of how classical pharmacophores can be repurposed or modified to yield novel therapeutic agents with enhanced efficacy or improved safety profiles.

As our understanding of disease mechanisms at the molecular level continues to evolve, so does our ability to design targeted therapeutics. Computational modeling techniques are increasingly being integrated into drug discovery pipelines to accelerate the identification of promising candidates like tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate. By leveraging these tools alongside traditional experimental approaches, researchers can efficiently explore vast chemical spaces and identify molecules with optimal properties for therapeutic intervention.

In conclusion,tert-butyl 4-(2-methylpiperidin-1-yl)sulfonylpiperazine-1-carboxylate (CAS No. 2680863-80-1) is a structurally complex sulfonamide derivative with significant potential in pharmaceutical applications. Its unique combination of lipophilic and polar functional groups makes it an attractive scaffold for developing novel therapeutics targeting neurological disorders among other conditions. With ongoing research efforts focused on optimizing its pharmacological properties through computational modeling and synthetic chemistry,this compound holds promise as a future therapeutic agent, contributing to advancements in modern medicine.